
cyprosulfamide environmental fate and
transport

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cyprosulfamide

CAS No.: 221667-31-8

Cat. No.: S637387

Get Quote

Chemical Identity & Properties

The table below summarizes the fundamental chemical and physical properties of cyprosulfamide identified

in the search results.

Property Value / Description Source

IUPAC Name N-[4-(cyclopropylcarbamoyl)phenylsulfonyl]-o-anisamide [1]

CAS Registry
Number

221667-31-8 [1] [2]

Molecular Formula C₁₈H₁₈N₂O₅S [1] [2]

Molecular Weight 374.41 g/mol [1] [2]

Melting Point 216 - 217 °C [2]

Log P (log Kow) 3.75260 (predicted) [2]

Mode of Action Herbicide safener; accelerates the herbicide detoxification process in

crops

[1]
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Environmental Occurrence & Analytical Methodology

A 2021 U.S. Geological Survey (USGS) study provides the most concrete evidence of cyprosulfamide's

environmental transport, detecting it and its degradates in surface waters.

Environmental Detection Summary

The following table outlines the findings from the USGS study on water samples from the Midwestern

United States [3].

Analyte
Detection Frequency in
Surface Water (N=34)

Maximum
Concentration (ng/L)

Cyprosulfamide (Parent) 25% 22.0

Cyprosulfamide desmethyl (a
degradate)

19% Information missing

N-cyclopropyl-4-sulfamoylbenzamide
(a degradate)

56% 5185.9

All Analytes in Groundwater 0% (Not Detected) Not Detected

Detailed Analytical Protocol

The USGS study used the following methodology for water analysis [3]:

Sample Preparation: Solid-phase extraction (SPE)

Instrumental Analysis: Liquid chromatography with tandem mass spectrometry (LC-MS/MS)
Key Findings:

Detection rates and concentrations were highest during the agricultural growing season.
The frequent detection of the degradate N-cyclopropyl-4-sulfamoylbenzamide at high

concentrations indicates that transformation products can be more persistent and mobile than
the parent compound.

The absence in groundwater samples suggests limited leaching potential under the studied
conditions.
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Mechanism of Action & Plant Detoxification

Recent research has started to elucidate the biochemical mechanism through which cyprosulfamide acts as a

safener. A 2024 study investigated its role in alleviating clomazone herbicide phytotoxicity in maize,

summarized in the diagram below.

Cyprosulfamide (CSA)
Treatment

CSA + Clo Combined Treatment

Pre-treatment

Clomazone (Clo)
Herbicide

Biochemical Response

Detoxification Gene Families:
• 5 P450 genes (CYP...)

• 9 GST genes
• 2 UGT genes

Significant Upregulation

Antioxidant System:
• SOD activity ↑ 9.7%
• GST activity ↑ 26.7%

Enhanced Activity

Oxidative Damage:
• MDA levels ↓ 13.4%

Reduced Levels

Physiological Outcome

Phytotoxicity Mitigated:
• Smaller reductions in

plant height & fresh weight
• Chlorophyll loss reduced

Result

Herbicide Metabolism
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Mechanism of cyprosulfamide in mitigating herbicide phytotoxicity in maize.

Identified Data Gaps for Researchers

The search results consistently highlight a significant lack of public data on cyprosulfamide's environmental

fate. Key parameters for a full risk assessment are missing [1]:

Environmental Fate: No data for soil degradation half-life (DT₅₀), aqueous photolysis DT₅₀, aqueous
hydrolysis DT₅₀, or water-sediment DT₅₀.

Physicochemical Properties: Critical data for modeling, such as water solubility, vapor pressure,
and Henry's Law constant, are unavailable in the searched literature.

Ecotoxicology: While the acute toxicity to fish is reported as low (LC₅₀ > 106 mg/L), comprehensive
aquatic and terrestrial toxicological data for chronic exposure are lacking [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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